Cas no 52050-17-6 (Glucosylsphingosine)

• Product Name: Glucosylsphingosine
• CAS No: 52050-17-6
• MF: C₂₄H₄₇NO₇
• MW: 461.632488489151
• CID: 371299
• PubChem ID: 5280570
• Update Time: 2025-10-28

Glucosylsphingosine Chemical and Physical Properties

Names and Identifiers

• b-D-Glucopyranoside,(2S,3R,4E)-2-amino-3-hydroxy-4-octadecen-1-yl
• Glucosyl-C18-sphingosine
• D-glucosyl-ß1-1''-D-erythro-sphingosine
• (4E)-2-Amino-3-hydroxy-4-octadecen-1-yl D-glucopyranoside
• D-glucosyl-?1-1'-D-erythro-sphingosine
• D-GLUCOSYL-1-1'-D-ERYTHRO-SPHINGOSINE
• D-glucosyl-ß1-1'-D-erythro-sphingosine
• GLUCOPSYCHOSINE, (BOVINE BUTTERMILK)
• Glucopsychosine, (plant)
• (3R,4E)-2-amino-3-hydroxyoctadec-4-en-1-yl beta-D-mannopyranoside
• beta-D-Glucopyranoside, 2-amino-3-hydroxy-4-octadecenyl, (R-(R*,S*-(E)))-
• Glucopsychosine
• Glucosyl psychosine
• Glucosyl sphingosine
• Sphingosyl beta-glucoside
• Glucosylsphingosine
• Lyso GlcCer
• (2R,3R,4S,5S,6R)-2-[(E,2S,3R)-2-amino-3-hydroxyoctadec-4-enoxy]-6-(hydroxymethyl)oxane-3,4,5-triol
• (2s,3r,4e)-2-amino-1-(beta-d-glucopyranosyloxy)-3-hydroxy-4-octadecene
• GLXC-19134
• HY-N7745
• (2S,3R,4E)-2-amino-1-(beta-D-glucopyranosyloxy)-4-octadecen-3-ol
• 52050-17-6
• 1-glucosyl-sphing-4-enine
• DTXSID101315465
• D-Glucosyl-beta1-1'-D-erythoro-Sphingosine
• Glucosphingosine
• beta-D-Glucopyranoside, (2S,3R,4E)-2-amino-3-hydroxy-4-octadecen-1-yl
• C03108
• MS-28477
• (2S,3R,4E)-2-amino-1-(beta-D-glucopyranosyloxy)octadec-4-en-3-ol
• NS00074121
• SCHEMBL9746342
• (2S,3R,4E)-beta-D-glucopyranosyl-(1'<->1)-2-amino-4-octadecene-1,3-diol
• (2S,3R,4E)-1-O-beta-(D-glucopyranosyl)-4-sphingenine
• beta-D-Glucopyranoside,(2S,3R,4E)-2-amino-3-hydroxy-4-octadecen-1-yl
• beta-D-glucosylsphingosine
• lyso-GlcCer
• Lyso-Gb1
• (2S,3R,4E)-2-amino-3-hydroxyoctadec-4-en-1-yl beta-D-glucopyranoside
• CS-0136821
• D-Glucosylsphingosine
• CHEBI:71981
• DA-73775
• G91346

• Inchi： 1S/C24H47NO7/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-19(27)18(25)17-31-24-23(30)22(29)21(28)20(16-26)32-24/h14-15,18-24,26-30H,2-13,16-17,25H2,1H3/b15-14+/t18-,19+,20+,21+,22-,23+,24+/m0/s1
• InChI Key： HHJTWTPUPVQKNA-JIAPQYILSA-N
• SMILES： O1[C@H]([C@@H]([C@H]([C@@H]([C@H]1CO)O)O)O)OC[C@@H]([C@@H](/C=C/CCCCCCCCCCCCC)O)N

Computed Properties

• Exact Mass: 461.335
• Monoisotopic Mass: 461.335
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 32
• Rotatable Bond Count: 18
• Complexity: 479
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 7
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 146A^2
• XLogP3: 3.7

Experimental Properties

• Density: 1.14
• Boiling Point: 664.3°Cat760mmHg
• Flash Point: 355.6°C
• Refractive Index: 1.535
• PSA: 145.63000
• LogP: 2.44870

Glucosylsphingosine Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazardous Material Identification：
• Storage Condition：−20°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Sphingolipids Glycosphingolipids

Additional information on Glucosylsphingosine

Understanding Glucosylsphingosine (CAS No. 52050-17-6): Properties, Applications, and Research Insights

Glucosylsphingosine (CAS No. 52050-17-6), a bioactive sphingolipid metabolite, has garnered significant attention in biochemical and medical research due to its role in cellular signaling and disease mechanisms. This compound, also referred to as glucosyl ceramide sphingosine, is a key intermediate in glycosphingolipid metabolism. Researchers and pharmaceutical developers are increasingly exploring its implications in lysosomal storage disorders, neurodegenerative diseases, and metabolic pathways.

The molecular structure of glucosylsphingosine consists of a glucose moiety linked to sphingosine, distinguishing it from other sphingolipids like ceramide or sphingomyelin. This unique structure enables its participation in critical biological processes, including cell membrane stability and signal transduction. Recent studies highlight its accumulation in Gaucher disease, a genetic disorder caused by glucocerebrosidase deficiency, making it a potential biomarker for disease monitoring and therapeutic development.

In the context of current research trends, glucosylsphingosine analysis has become a focal point for laboratories investigating lipidomics and rare diseases. Advanced techniques such as LC-MS (liquid chromatography-mass spectrometry) are employed to quantify its levels in biological samples, aiding in early diagnosis and treatment efficacy assessments. The compound’s association with neuroinflammation and lysosomal dysfunction has also spurred interest in drug discovery, particularly for enzyme replacement therapies.

From an industrial perspective, glucosylsphingosine is utilized in the synthesis of reference standards for diagnostic kits and research reagents. Its stability and solubility properties make it suitable for in vitro studies exploring lipid metabolism. Additionally, the growing demand for precision medicine has amplified the need for high-purity sphingolipid derivatives, positioning this compound as a valuable tool in personalized healthcare solutions.

Market dynamics reveal an upward trajectory for glucosylsphingosine-related products, driven by increased funding for rare disease research and advancements in biomarker discovery. Pharmaceutical companies are investing in collaborations with academic institutions to explore its therapeutic potential, particularly for conditions like Parkinson’s disease, where sphingolipid imbalances are implicated. Furthermore, the rise of AI-driven drug design has accelerated the identification of glucosylsphingosine inhibitors, opening new avenues for targeted therapies.

For researchers seeking reliable data, the CAS No. 52050-17-6 serves as a universal identifier for sourcing glucosylsphingosine from certified suppliers. Quality control measures, including NMR and HPLC validation, ensure its applicability in sensitive assays. As the scientific community continues to unravel the complexities of sphingolipid biology, this compound remains at the forefront of translational research, bridging gaps between basic science and clinical innovation.

In summary, glucosylsphingosine exemplifies the intersection of biochemistry and medicine, offering insights into disease mechanisms and therapeutic strategies. Its multifaceted applications—from diagnostic biomarkers to drug development—underscore its importance in contemporary science. Stay updated with the latest studies on glycosphingolipid metabolism to leverage its full potential in your research endeavors.